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Introduction: Situating a Unique Scaffold in Modern
Chemistry

1-amino-N-methylcyclohexanecarboxamide, identified by the CAS Number 90152-17-3, is a
fascinating yet underexplored molecule at the intersection of cyclic aliphatic chemistry and
peptide-like structures.[1] As a disubstituted cyclohexane, it possesses a rigid, three-
dimensional scaffold that is increasingly sought after in drug discovery to escape the "flatland"”
of aromatic compounds. The presence of a primary amine and a secondary amide on the same
carbon atom (a quaternary a-amino amide structure) makes it a unique building block with
significant potential for creating complex molecular architectures and peptidomimetics.

This guide provides a comprehensive technical overview of 1-amino-N-
methylcyclohexanecarboxamide, from its fundamental properties to plausible, detailed
synthetic routes. It is intended for researchers, medicinal chemists, and process development
scientists who require a deep, actionable understanding of this compound's chemistry and
potential applications. We will delve into the causality behind synthetic choices, offering field-
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proven insights into its preparation and handling, while grounding all claims in authoritative

references.

Core Physicochemical & Structural Characteristics

A foundational understanding of a molecule's properties is critical for its application in research

and development. The key identifiers and computed properties for 1-amino-N-

methylcyclohexanecarboxamide are summarized below.

Property Value Source

CAS Number 90152-17-3 [1]

Molecular Formula CsH16N20 [1]

Molecular Weight 156.23 g/mol [1]
1-amino-N-methylcyclohexane-

IUPAC Name ) [1]
1-carboxamide

SMILES CNC(=0)C1(CCCCCI)N [1]
FALQUGITXCDROJ-

InChiKey [1]
UHFFFAOYSA-N

XLogP3-AA (Predicted) 0.2 [1]

Hydrogen Bond Donors 2 [1]

Hydrogen Bond Acceptors 2 [1]

The structure, characterized by a central cyclohexane ring, imparts conformational rigidity. The

amino and N-methylcarboxamide groups provide sites for hydrogen bonding and further

chemical modification. The predicted XLogP value suggests a relatively low lipophilicity,

indicating moderate water solubility.

Synthetic Pathways: A Scientist's Guide to

Preparation
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While specific, peer-reviewed synthetic procedures for 1-amino-N-
methylcyclohexanecarboxamide are not readily available in the literature, its a-amino amide
structure strongly suggests two primary, highly efficient synthetic strategies: the Ugi four-
component reaction (U-4CR) and a pathway derived from the Bucherer-Bergs reaction. These
multicomponent reactions (MCRs) are celebrated in organic synthesis for their high atom
economy, convergence, and ability to rapidly generate molecular complexity from simple
starting materials.[2][3]

Proposed Synthesis Route 1: The Ugi Four-Component
Reaction (U-4CR)

The Ugi reaction is a one-pot synthesis that combines a ketone (or aldehyde), an amine, a
carboxylic acid, and an isocyanide to form a bis-amide.[2] For our target molecule, the
components would be cyclohexanone, ammonia, formic acid (to form the N-methyl amide post-
reduction or via a different strategy), and methyl isocyanide. A more direct approach uses
methylamine, cyclohexanone, an isocyanide, and a carboxylic acid, which after a Mumm
rearrangement, yields the desired product.

The core strength of the Ugi reaction is its convergence. The mechanism proceeds through the
formation of an imine from the ketone and amine, which is then protonated by the carboxylic
acid. This activated iminium ion is attacked by the nucleophilic carbon of the isocyanide,
forming a nitrilium ion intermediate. This intermediate is then trapped by the carboxylate anion,
and a final, irreversible Mumm rearrangement yields the stable a-acylamino amide product.[2]
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Output & Purification

Click to download full resolution via product page

Figure 1: Proposed Ugi Reaction Workflow.

Experimental Protocol (Theoretical):

e Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add
cyclohexanone (1.0 eq), ammonium formate (1.2 eq, as a source of ammonia and formic
acid), and methanol (0.5 M).

o Reaction Initiation: Stir the mixture at room temperature for 30 minutes to facilitate imine
formation.

¢ Isocyanide Addition: Cool the mixture to 0°C in an ice bath. Add methyl isocyanide (1.1 eq)
dropwise over 15 minutes. Caution: Isocyanides are toxic and have a foul odor; this step
must be performed in a well-ventilated fume hood.[4]

» Reaction Progression: Allow the reaction to warm to room temperature and stir for 24 hours.
The reaction is typically exothermic and should be monitored.[2]
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o Workup: Remove the methanol under reduced pressure. Dissolve the residue in ethyl
acetate and wash with saturated sodium bicarbonate solution, followed by brine.

« Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate. The
crude product can be purified by silica gel column chromatography to yield the final product.

[4]

Proposed Synthesis Route 2: Modified Bucherer-Bergs
Synthesis

The classic Bucherer-Bergs reaction synthesizes hydantoins from a ketone, cyanide, and
ammonium carbonate.[3][5] However, the key intermediate is an a-aminonitrile, which can be
intercepted. A modified approach would involve the synthesis of 1-
aminocyclohexanecarbonitrile, followed by controlled hydrolysis and amidation.

This multi-step approach offers greater control over the reaction compared to the Ugi MCR but
is less convergent. The causality here is the deliberate isolation of the aminonitrile
intermediate, which is then converted to the desired amide, avoiding the formation of the
hydantoin ring.

Step 1: Aminonitrile Formation

Step 2: Amide Formation Final Product

ction__( 1-amino Isolation f Controlled Hydrolysis 1am|n cyclohex Amide Couplint 1-amino-N-methyl-
- carbonitrile (e.9., H2S04/Hz0) arboxylic wid (e.g., HATU, Me (hy\ amine ) cyclohexanecarboxamide

Click to download full resolution via product page

Figure 2: Modified Bucherer-Bergs Workflow.

Experimental Protocol (Theoretical):

e Aminonitrile Synthesis: In a sealed vessel, combine cyclohexanone (1.0 eq), ammonium
chloride (1.5 eq), and sodium cyanide (1.5 eq) in a mixture of ethanol and water. Extreme
Caution: Sodium cyanide is highly toxic. All operations must be performed in a fume hood,
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and the reaction should be quenched with bleach before disposal.[5] Heat the mixture at
60°C for 12 hours. After cooling, extract the product, 1-aminocyclohexanecarbonitrile, with an
organic solvent.

e Intermediate Hydrolysis: Carefully hydrolyze the resulting aminonitrile to the corresponding
a-amino acid, 1-aminocyclohexanecarboxylic acid, using concentrated acid (e.g., HCl or
H2S0a4) under reflux.

e Amide Coupling: To a solution of the a-amino acid (1.0 eq) in a suitable solvent like DMF,
add a coupling agent such as HATU (1.1 eq) and a non-nucleophilic base like DIPEA (2.5
eq). After stirring for 10 minutes, add methylamine (1.2 eq, as a solution in THF or water) and
stir at room temperature until the reaction is complete (monitored by TLC or LC-MS).[6][7]

 Purification: Perform an aqueous workup and purify the final product by recrystallization or
column chromatography.

Analytical Characterization (Predicted)

For a researcher synthesizing or using this compound, analytical confirmation is paramount.
While experimental data is not publicly available, the expected spectroscopic signatures can be
predicted based on its structure.

e 1H NMR: The spectrum would be characterized by broad multiplets for the cyclohexane
protons (approximately 1.2-2.0 ppm). A singlet corresponding to the N-methyl group would
likely appear around 2.7-2.9 ppm, potentially showing coupling to the amide N-H. The amine
(NH2) and amide (NH) protons would appear as broad singlets, with their chemical shifts
being concentration and solvent-dependent.[3]

e 13C NMR: The spectrum would show multiple peaks for the cyclohexane carbons in the
aliphatic region (20-45 ppm). A key signal would be the quaternary carbon at C1, bonded to
both the amine and carboxamide groups, expected around 55-65 ppm. The N-methyl carbon
would be visible around 26-30 ppm, and the carbonyl carbon of the amide would be
significantly downfield, likely in the 170-180 ppm range.[8]

e FT-IR: Infrared spectroscopy would reveal characteristic stretches for the N-H bonds of the
primary amine and secondary amide (typically broad, in the 3200-3400 cm~1 region). A
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strong, sharp absorption corresponding to the C=0 stretch of the amide group would be
prominent around 1640-1680 cm~1.[9]

e Mass Spectrometry (MS): ESI-MS in positive ion mode would be expected to show a strong
signal for the protonated molecule [M+H]* at m/z 157.13.

Potential Applications & Future Research Directions

The true value of 1-amino-N-methylcyclohexanecarboxamide lies in its potential as a
versatile building block and a peptidomimetic scaffold.

o Drug Discovery: The rigid cyclohexyl backbone is an excellent scaffold for presenting
pharmacophoric groups in a defined three-dimensional orientation. This is crucial for
optimizing interactions with biological targets like enzymes and receptors. Amide derivatives,
in general, are associated with a broad spectrum of biological activities.[3][10] The a-amino
acid-like structure allows for its incorporation into peptide sequences to create unnatural
peptides with enhanced stability against proteolytic degradation.

o Combinatorial Chemistry: As a product of a multicomponent reaction, this scaffold is ideally
suited for the rapid generation of chemical libraries. By varying the ketone, amine,
isocyanide, and carboxylic acid components in an Ugi reaction, a vast array of structurally
diverse analogs can be synthesized for high-throughput screening.[2]

o Materials Science: The presence of multiple hydrogen bond donors and acceptors could
make this molecule and its polymers interesting for developing novel materials with specific
self-assembly properties.

Future research should focus on the stereoselective synthesis of this compound, exploring its
biological activity across various assays (e.g., as an enzyme inhibitor or receptor ligand), and
obtaining detailed experimental spectroscopic and crystallographic data to confirm its
conformational preferences.

Safety & Handling

No specific material safety data sheet (MSDS) is available for 1-amino-N-
methylcyclohexanecarboxamide. Therefore, it must be handled with the precautions
appropriate for a novel research chemical of unknown toxicity.
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e Personal Protective Equipment (PPE): Always wear safety goggles, a lab coat, and
chemical-resistant gloves.[11][12]

» Handling: Handle in a well-ventilated area, preferably within a chemical fume hood. Avoid
inhalation of dust or vapors and contact with skin and eyes.[12]

e Synthesis Hazards: The proposed synthetic routes involve highly toxic reagents.

o Isocyanides (Ugi Route): Are volatile, have extremely unpleasant odors, and are toxic. All
manipulations must be conducted in a fume hood.[4]

o Cyanides (Bucherer-Bergs Route): Are acutely toxic. Never allow contact with acids, which
liberates deadly hydrogen cyanide gas. Use a dedicated set of glassware and quench all
residual cyanide with an oxidizing agent like bleach before cleaning.[5]

o Storage: Store in a cool, dry, well-ventilated place in a tightly sealed container.

This guide provides a robust, scientifically-grounded framework for understanding and utilizing
1-amino-N-methylcyclohexanecarboxamide. While much of its potential is yet to be
unlocked, the synthetic pathways and analytical insights presented here offer a clear starting
point for researchers poised to explore this unique chemical entity.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of : Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2026 BenchChem. All rights reserved. 12/13 Tech Support


https://pubmed.ncbi.nlm.nih.gov/34209381/
https://pubmed.ncbi.nlm.nih.gov/34209381/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10876754/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10876754/
https://www.cir-safety.org/sites/default/files/amacid092012rep.pdf
https://organicchemistrydata.netlify.app/hansreich/resources/nmr/?index=nmr_index%2F1H_shift
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272191/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6272191/
https://www.cir-safety.org/sites/default/files/alkyl_amides_0.pdf
https://www.benchchem.com/product/b1292124/docs#an-in-depth-technical-guide-to-1-amino-n-methylcyclohexanecarboxamide
https://www.benchchem.com/product/b1292124/docs#an-in-depth-technical-guide-to-1-amino-n-methylcyclohexanecarboxamide
https://www.benchchem.com/product/b1292124/docs#an-in-depth-technical-guide-to-1-amino-n-methylcyclohexanecarboxamide
https://www.benchchem.com/product/b1292124/docs#an-in-depth-technical-guide-to-1-amino-n-methylcyclohexanecarboxamide
https://www.benchchem.com/product/b1292124?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Foundational & Exploratory

Check Availability & Pricing

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 13/13 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1292124?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

